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Compound of Interest

Compound Name: Boc-D-Tyr-OMe

Cat. No.: B558433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of N-α-(tert-

Butoxycarbonyl)-D-tyrosine methyl ester (Boc-D-Tyr-OMe) from D-tyrosine. This compound is

a valuable building block in peptide synthesis, particularly for the creation of modified peptides

with enhanced stability and biological activity. This guide details the chemical reactions,

experimental procedures, and key data associated with this synthesis.

Overview of the Synthesis Pathway
The synthesis of Boc-D-Tyr-OMe from D-tyrosine is typically a two-step process. The first step

involves the protection of the α-amino group of D-tyrosine with a tert-butyloxycarbonyl (Boc)

group. The second step is the esterification of the carboxylic acid group to form the methyl

ester.
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D-Tyrosine Boc-D-Tyr-OH

 (Boc)₂O, Base
(e.g., NaHCO₃, TEA)

Boc-D-Tyr-OMe

 Esterification
(e.g., SOCl₂/MeOH or MeI/Base)

Reaction Setup

Reaction

Work-up and Purification

Dissolve D-Tyrosine and Base
(e.g., NaHCO₃) in solvent

(e.g., Dioxane/Water)

Cool to 0°C

Slowly add (Boc)₂O

Warm to RT and stir for 12-24h

Acidify with dilute HCl to pH 2-3

Extract with Ethyl Acetate

Wash organic layer with water and brine

Dry over Na₂SO₄

Evaporate solvent

Purify by recrystallization

 

Reaction Setup

Reaction

Work-up and Purification

Dissolve K₂CO₃ in water

Add D-Tyrosine methyl ester HCl

Cool in ice-water bath

Slowly add (Boc)₂O

Add Ethanol

Stir until reaction is complete (TLC)

Extract with Ethyl Acetate

Wash with 1N HCl, water, and brine

Dry over Na₂SO₄

Concentrate under reduced pressure

Wash solid with hexane and dry
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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